Cas no 95312-12-2 (3-Isoxazolecarbonyl chloride, 5-(bromomethyl)-)

3-Isoxazolecarbonyl chloride, 5-(bromomethyl)- structure
95312-12-2 structure
Product Name:3-Isoxazolecarbonyl chloride, 5-(bromomethyl)-
CAS No:95312-12-2
MF:C5H3BrClNO2
MW:224.439819574356
CID:4350983
PubChem ID:13371021
Update Time:2025-04-24

3-Isoxazolecarbonyl chloride, 5-(bromomethyl)- Chemical and Physical Properties

Names and Identifiers

    • 3-Isoxazolecarbonyl chloride, 5-(bromomethyl)-
    • VJLRSINXVJYMFZ-UHFFFAOYSA-N
    • DTXSID201258886
    • SCHEMBL9817341
    • 5-(bromomethyl)-3-isoxazolecarbonyl chloride
    • 95312-12-2
    • Inchi: 1S/C5H3BrClNO2/c6-2-3-1-4(5(7)9)8-10-3/h1H,2H2
    • InChI Key: VJLRSINXVJYMFZ-UHFFFAOYSA-N
    • SMILES: BrCC1=CC(C(=O)Cl)=NO1

Computed Properties

  • Exact Mass: 222.90357Da
  • Monoisotopic Mass: 222.90357Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 144
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 43.1Ų
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